Cas no 1931896-92-2 (L-(-)-Histidine Zinc Salt)
L-(-)-Histidine Zinc Salt Chemical and Physical Properties
Names and Identifiers
-
- L-(-)-Histidine Zinc Salt
-
- Inchi: 1S/C6H9N3O2.Zn/c7-5(6(10)11)1-4-2-8-3-9-4;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);/t5-;/m0./s1
- InChI Key: WMTBUOGSWYCHRF-JEDNCBNOSA-N
- SMILES: C(C1NC=NC=1)[C@H](N)C(=O)O.[Zn]
L-(-)-Histidine Zinc Salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
L-(-)-Histidine Zinc Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H456012-10mg |
L-(-)-Histidine Zinc Salt |
1931896-92-2 | 10mg |
$167.00 | 2023-05-18 | ||
| TRC | H456012-50mg |
L-(-)-Histidine Zinc Salt |
1931896-92-2 | 50mg |
$684.00 | 2023-05-18 | ||
| TRC | H456012-100mg |
L-(-)-Histidine Zinc Salt |
1931896-92-2 | 100mg |
$ 800.00 | 2023-09-07 |
L-(-)-Histidine Zinc Salt Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on L-(-)-Histidine Zinc Salt
Research Brief on L-(-)-Histidine Zinc Salt (CAS: 1931896-92-2): Recent Advances and Applications
L-(-)-Histidine Zinc Salt (CAS: 1931896-92-2) is a biologically active compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This zinc complex of L-histidine is known for its potential therapeutic applications, particularly in areas such as wound healing, immune modulation, and as a dietary supplement. Recent studies have explored its molecular mechanisms, bioavailability, and efficacy in various preclinical and clinical settings. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.
One of the key areas of research has focused on the role of L-(-)-Histidine Zinc Salt in wound healing and tissue repair. A 2023 study published in the Journal of Biomedical Materials Research demonstrated that this compound significantly enhances fibroblast proliferation and collagen synthesis in vitro. The study utilized a murine model to show accelerated wound closure rates when treated with L-(-)-Histidine Zinc Salt compared to controls. These findings suggest its potential as a topical therapeutic agent for chronic wounds and burns.
In the realm of immunology, recent investigations have highlighted the immunomodulatory properties of L-(-)-Histidine Zinc Salt. Research published in Frontiers in Immunology (2024) revealed that the compound can regulate cytokine production in macrophages, potentially offering benefits for inflammatory conditions. The study identified specific signaling pathways, including NF-κB and MAPK, that are modulated by the zinc-histidine complex. This mechanistic insight opens new avenues for developing targeted therapies for autoimmune diseases.
The pharmacokinetic profile of L-(-)-Histidine Zinc Salt has also been a subject of recent scrutiny. A 2024 clinical trial reported in the European Journal of Pharmaceutical Sciences examined the oral bioavailability of this compound in healthy volunteers. The results indicated superior absorption characteristics compared to conventional zinc supplements, with peak plasma concentrations achieved within 2 hours post-administration. This enhanced bioavailability makes it a promising candidate for zinc supplementation strategies, particularly in populations with increased zinc requirements.
From a chemical perspective, advancements in the synthesis and characterization of L-(-)-Histidine Zinc Salt have been reported. A 2023 paper in Crystal Growth & Design detailed novel crystallization techniques that improve the purity and stability of the compound. The researchers employed X-ray diffraction and thermal analysis to characterize the crystalline structure, providing valuable data for pharmaceutical formulation development. These technical improvements address previous challenges in large-scale production and storage of the compound.
Looking forward, several research groups are exploring the potential of L-(-)-Histidine Zinc Salt in combination therapies. Preliminary data from ongoing studies suggest synergistic effects when combined with certain antibiotics or antiviral agents. While these findings are still in early stages, they point to exciting possibilities for multi-target therapeutic approaches in infectious disease management. The unique properties of this zinc complex continue to make it a compound of significant interest in pharmaceutical research and development.
1931896-92-2 (L-(-)-Histidine Zinc Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)